5-[4-(dipropylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[4-(dipropylamino)phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H20N2OS2/c1-3-9-18(10-4-2)13-7-5-12(6-8-13)11-14-15(19)17-16(20)21-14/h5-8,11H,3-4,9-10H2,1-2H3,(H,17,19,20)/b14-11-
• InChI Key: HAKGVBBLRMOQNX-KAMYIIQDSA-N
• Canonical SMILES: CCCN(CCC)C1=CC=C(C=C1)C=C2C(=O)NC(=S)S2
• Isomeric SMILES: CCCN(CCC)C1=CC=C(C=C1)/C=C\2/C(=O)NC(=S)S2
• Molecular Formula: C16H20N2OS2
• DSSTOX Substance ID: DTXSID50416738
• Molecular Weight: 320.5 g/mol
• CAS RN: 5225-45-6

Description

The compound “5-[4-(dipropylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one” is a thiazolidinone derivative. Thiazolidinones are a class of compounds that contain a five-membered ring structure composed of three carbons, one nitrogen, and one sulfur atom. They are known for their wide range of biological activities and are often used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazolidinone ring, with a dipropylamino group attached to the benzylidene moiety at the 4-position of the ring. The exact structure would need to be confirmed using techniques such as NMR spectroscopy, X-ray crystallography, or mass spectrometry.

Chemical Reactions Analysis

Thiazolidinones can participate in a variety of chemical reactions, largely dependent on the substituents present on the ring. They can act as ligands in coordination chemistry, and can undergo reactions at the carbonyl group or at the sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many thiazolidinone derivatives are biologically active and can interact with a variety of enzymes and receptors. Without specific information, it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Proper handling and disposal procedures should always be followed when working with chemicals.

Future Directions

Thiazolidinones are a focus of ongoing research due to their diverse biological activities. Future research could explore the synthesis of new derivatives, their biological activity, and their potential applications in medicinal chemistry.